Cas no 964-83-0 (2,4-Dinitrophenylhydrazone mesityl oxide)

• Product Name: 2,4-Dinitrophenylhydrazone mesityl oxide
• CAS No: 964-83-0
• MF: C₁₂H₁₄N₄O₄
• MW: 278.263962268829
• CID: 1002004
• PubChem ID: 9555668
• Update Time: 2025-04-20

2,4-Dinitrophenylhydrazone mesityl oxide Chemical and Physical Properties

Names and Identifiers

• N-[(E)-4-methylpent-3-en-2-ylideneamino]-2,4-dinitroaniline
• DTXSID20429835
• 2,4-dinitrophenylhydrazone mesityl oxide
• NSC-404137
• SR-01000033371-1
• Z56834202
• 964-83-0
• SR-01000033371
• AKOS001011421
• NSC404137
• (2E)-1-(2,4-dinitrophenyl)-2-(4-methylpent-3-en-2-ylidene)hydrazine
• STK524799
• 2,4-Dinitrophenylhydrazone mesityl oxide

• Inchi： 1S/C12H14N4O4/c1-8(2)6-9(3)13-14-11-5-4-10(15(17)18)7-12(11)16(19)20/h4-7,14H,1-3H3/b13-9+
• InChI Key： SSLSXQIXHWKSFL-UKTHLTGXSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N/N=C(\C)/C=C(\C)/C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 278.102
• Monoisotopic Mass: 278.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Density: 1.29
• Boiling Point: 406.9°C at 760 mmHg
• Flash Point: 199.9°C
• Refractive Index: 1.586
• PSA: 116.03000
• LogP: 4.37640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes